molecular formula C17H14N4S B8729134 1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl- CAS No. 87540-64-5

1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl-

Cat. No. B8729134
CAS RN: 87540-64-5
M. Wt: 306.4 g/mol
InChI Key: RHROWHMFWYLYLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl- is a useful research compound. Its molecular formula is C17H14N4S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

87540-64-5

Molecular Formula

C17H14N4S

Molecular Weight

306.4 g/mol

IUPAC Name

6-ethylsulfanyl-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine

InChI

InChI=1S/C17H14N4S/c1-2-22-17-14-11-7-6-10-13(14)16-19-18-15(21(16)20-17)12-8-4-3-5-9-12/h3-11H,2H2,1H3

InChI Key

RHROWHMFWYLYLZ-UHFFFAOYSA-N

Canonical SMILES

CCSC1=NN2C(=NN=C2C3=CC=CC=C31)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

50% Sodium hydride in mineral oil (1 g) is suspended in anhydrous dimethylformamide (50 ml) and stirred for 10 minutes. Then a solution of ethanethiol (1.5 ml) in anhydrous dimethylformamide (10 ml) is slowly added thereto and the resulting mixture is stirred at room temperature for 30 minutes. Finally 6-chloro-3-phenyl-1,2,4-triazolo[3,4-a]phthalazine (5.9 g) is added and the reaction mixture is heated at 50° C. for five hours. The solvent is evaporated off under vacuum and the obtained residue is washed a few times with water and then is crystallized from isopropanol yielding 4.7 g of the compound of the title. M.p. 190°-91° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
5.9 g
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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